Cas no 2137551-71-2 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid
• CAS No: 2137551-71-2
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 5802867
• PubChem ID: 165480253
• Update Time: 2025-07-18

2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid
• EN300-1114930
• 2137551-71-2

• Inchi： 1S/C10H14N2O4S/c1-17(15,16)7-5-11-12(6-7)9-4-2-3-8(9)10(13)14/h5-6,8-9H,2-4H2,1H3,(H,13,14)
• InChI Key： KADYXEBUAUCPDS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1CCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid

Introduction to 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid (CAS No. 2137551-71-2)

2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid, identified by the CAS number 2137551-71-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a cyclopentane core linked to a pyrazole moiety substituted with a methanesulfonyl group. The unique structural configuration of this molecule imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The pyrazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. In particular, the 1H-pyrazole ring in this compound is functionalized with a 4-methanesulfonyl group, which enhances its solubility and binding affinity. This modification has been strategically employed to improve pharmacokinetic profiles and metabolic stability, critical factors in the design of novel therapeutic agents.

The cyclopentane ring in the molecular structure contributes to the rigidity of the compound, influencing its three-dimensional conformation and thus its interaction with biological receptors. Such structural features are often exploited to optimize drug-like properties, including binding affinity, selectivity, and resistance to metabolic degradation. The combination of these structural elements makes 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid a versatile building block for designing molecules with potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have demonstrated that the 4-methanesulfonyl group can engage in hydrogen bonding and hydrophobic interactions with key residues in protein binding pockets, enhancing the compound's ability to modulate biological pathways. These insights have guided the optimization of analogs with improved pharmacological profiles.

In the realm of drug discovery, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules, suggesting possible applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. Preliminary studies have shown promising results in vitro, indicating that derivatives of this compound may exhibit desirable biological activities.

The synthesis of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid involves multi-step organic transformations, including cyclization reactions and sulfonylation processes. The precise control of reaction conditions is crucial to achieving high yields and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying substituents on the pyrazole or cyclopentane rings, chemists can generate libraries of compounds with tailored properties. Such libraries are invaluable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The flexibility offered by the structure of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid makes it an attractive scaffold for medicinal chemists seeking to explore new therapeutic modalities.

Current research efforts are focused on elucidating the mechanism of action of this compound and its derivatives. By understanding how these molecules interact with biological targets at the molecular level, scientists can design more effective drugs with improved efficacy and reduced side effects. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been instrumental in characterizing the structure-function relationships of these compounds.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid exemplifies how structural innovation can lead to novel therapeutic opportunities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid (CAS No. 2137551-71-2) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it a valuable asset for drug discovery programs targeting various diseases. As our understanding of its biology expands, so too will its applications in medicine, offering hope for new treatments that address unmet medical needs.